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Compound Focus: Benzyl Salicylate

CAS No.: 118-58-1

Cat. No.: S575978

Natural Sources of Benzyl Salicylate

The table below summarizes plants where benzyl salicylate is found naturally.

Source Type Specific Examples Context of Presence
Plant Species Hyacinth flower oil, Ylang- Natural component of the plant's essential oil [1]
ylang oil [1] [2], Jasmine, [3].
Rose [3]
Biosynthetic Populus (poplar), Nicotiana Intermediate compound in the PAL (phenylalanine
Pathway benthamiana, Salix (willow) [4] ammonia-lyase) pathway for Salicylic Acid (SA)

biosynthesis [4].

Biosynthetic Pathway and Experimental Insights

In many plants, benzyl salicylate is not a final product but a crucial intermediate in producing salicylic acid

(SA), a vital plant defense hormone [4].

Key Biosynthetic Steps
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The PAL pathway for SA biosynthesis involves a series of steps beginning with the amino acid
phenylalanine. The following diagram illustrates this pathway and the key experimental methods used to

characterize it:
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SA biosynthesis pathway and key validation experiments.

Detailed Experimental Protocols

The model illustrates key genes and enzymes identified through specific experimental techniques:

¢ Genetic Manipulation:

o CRISPR/Cas9-Mediated Knockout: Generating knockouts of benzaldehyde synthase in poplar
reduced production of benzyl salicylate, confirming its role in the pathway [4].

o Virus-Induced Gene Silencing (VIGS): VIGS of HSR203J and HSR515 in N. benthamiana
leaves led to reduced conversion of benzyl benzoate to SA and accumulation of pathway

intermediates [4].
¢ Biochemical Assays:

o Enzymatic Activity: HSR203J was biochemically characterized as a carboxylesterase that
specifically hydrolyzes benzyl salicylate to release SA [4].

Summary

Benzyl salicylate is naturally present in some plants and functions as a key biosynthetic intermediate for
salicylic acid. Research has elucidated its role through genetic and biochemical techniques including

CRISPR/Cas9, VIGS, and enzymatic assays.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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